Cas no 480-91-1 (2,3-dihydro-1H-isoindol-1-one)

• Product Name: 2,3-dihydro-1H-isoindol-1-one
• CAS No: 480-91-1
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD03085939
• CID: 94722
• PubChem ID: 354335436
• Update Time: 2025-05-24

2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• Isoindolin-1-one
• 1H-Isoindol-1-one, 2,3-dihydro-
• 1-Isoindolinone
• 2,3-Dihydro-isoindol-1-one
• 2,3-dihydroisoindol-1-one
• 2,3-Dihydro-1H-isoindol-1-one
• isoindolinone
• 1-oxo-isoindoline
• dihydro-isoindol-1-one
• PXZQEOJJUGGUIB-UHFFFAOYSA-N
• 2,3-dihydro-3-oxo-1H-isoindole
• 41DB5814AL
• 1-oxoisoindoline
• NSC3689
• isoindoline-1-one
• 1-Isoindolinone #
• Benzo(3,4)pyrrolidone-2
• 2,3-dihydroisoindole-1-one
• 1-Isoindolinone, AldrichCPR
• 2,3-Dihydro-isoindol-1-on
• Phthalimidine
• BB 0258318
• I1064
• J-521540
• CHEBI:74235
• SCHEMBL1144058
• AC-25604
• SY020116
• CS-W004767
• DTXSID30197391
• 3,4-BENZOPYRROLIDONE
• SCHEMBL15580117
• CHEMBL79350
• BDBM50143902
• A7325
• SC1218
• isoindolin-1-one;1-Isoindolinone
• UNII-41DB5814AL
• AB13096
• NSC 3689
• AKOS005173935
• SS-6041
• HY-W004767
• NSC-3689
• FT-0715986
• Q27144540
• 480-91-1
• 1H-Isoindol-1-one,2,3-dihydro-
• EN300-35925
• AM20040544
• Z362519344
• MFCD03085939
• SCHEMBL14896
• DB-070912
• STK628505
• ALBB-012842
• 2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD03085939
• Inchi： 1S/C8H7NO/c10-8-7-4-2-1-3-6(7)5-9-8/h1-4H,5H2,(H,9,10)
• InChI Key： PXZQEOJJUGGUIB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CN1

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.1475 (rough estimate)
• Melting Point: 149.0 to 153.0 deg-C
• Boiling Point: 337°C(lit.)
• Flash Point: 220.2°C
• Refractive Index: 1.5282 (estimate)
• PSA: 29.10000
• LogP: 1.25880
• λmax: 277(MeOH)(lit.)

2,3-dihydro-1H-isoindol-1-one Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2,3-dihydro-1H-isoindol-1-one

2,3-Dihydro-1H-Isoindol-1-One: A Comprehensive Overview

The compound with CAS No. 480-91-1, commonly referred to as 2,3-dihydro-1H-isoindol-1-one, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the chemical properties, synthesis methods, and recent research findings associated with 2,3-dihydro-1H-isoindol-1-one.

2,3-Dihydro-1H-isoindol-1-one is a bicyclic structure characterized by a fused six-membered ring system. Its structure consists of a benzene ring fused with a five-membered ring containing one oxygen atom. This arrangement imparts unique electronic properties to the molecule, making it an interesting subject for both theoretical and experimental studies. The compound is also known for its fluorescent properties, which have been explored in recent research.

Recent studies have focused on the synthesis of 2,3-dihydro-1H-isoindol-1-one using various methodologies. One prominent approach involves the use of Michael addition reactions, which allow for the construction of the isoindole framework in a highly efficient manner. Researchers have also explored the use of transition metal catalysts to facilitate the formation of this compound, leading to improved yields and selectivity.

The application of 2,3-dihydro-1H-isoindol-1-one extends into several areas of science and technology. In the field of materials science, this compound has been investigated as a potential building block for constructing advanced materials with tailored optical properties. Additionally, its fluorescent characteristics make it a candidate for applications in bioimaging and sensing technologies.

In terms of biological activity, recent research has highlighted the potential of 2,3-dihydro-1H-isoindol-1-one as a scaffold for drug discovery. Studies have demonstrated that derivatives of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders. These findings underscore the importance of further exploring the biological properties of this molecule.

One of the most exciting developments in recent years is the use of 2,3-dihydro-1H-isoindol-1-one in the development of new photovoltaic materials. Researchers have found that this compound can be incorporated into organic solar cells to enhance their efficiency and stability. This application represents a significant step forward in the field of renewable energy technologies.

In conclusion, 2,3-dihydro-1H-isoindol-1-one (CAS No. 480-91) is a versatile compound with a wide range of potential applications. Its unique chemical properties and structural features make it an attractive target for researchers across various disciplines. As new synthesis methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.